Cas no 2138518-72-4 (2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline)

2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline structure
2138518-72-4 structure
Product Name:2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
CAS No:2138518-72-4
MF:C11H9F2N3O
MW:237.205468893051
CID:6201942
PubChem ID:165490059
Update Time:2024-01-10

2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
    • EN300-1141973
    • 2138518-72-4
    • Inchi: 1S/C11H9F2N3O/c1-17-11-15-4-6(5-16-11)9-7(12)2-3-8(14)10(9)13/h2-5H,14H2,1H3
    • InChI Key: BJXMOJHAAINXJD-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1C1=CN=C(N=C1)OC)F)N

Computed Properties

  • Exact Mass: 237.07136824g/mol
  • Monoisotopic Mass: 237.07136824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 61Ų

2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1141973-0.05g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
0.05g
$624.0 2023-10-26
Enamine
EN300-1141973-0.1g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
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Enamine
EN300-1141973-0.25g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
0.25g
$683.0 2023-10-26
Enamine
EN300-1141973-0.5g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
0.5g
$713.0 2023-10-26
Enamine
EN300-1141973-1.0g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4
1g
$743.0 2023-06-09
Enamine
EN300-1141973-2.5g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
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$1454.0 2023-10-26
Enamine
EN300-1141973-5.0g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4
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$2152.0 2023-06-09
Enamine
EN300-1141973-10.0g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
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$3191.0 2023-06-09
Enamine
EN300-1141973-1g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
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$743.0 2023-10-26
Enamine
EN300-1141973-5g
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